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Compound of Interest

Compound Name:
4-Boc-amino-cyclohex-1-enyl-

boronic acid

Cat. No.: B8187555

Get Quote

4-Boc-amino-cyclohex-1-enyl-boronic acid is a bifunctional synthetic building block of

significant interest to researchers in drug discovery and development. Its unique structure,

featuring a protected amine on a cyclohexene scaffold coupled with a versatile boronic acid

moiety, makes it a valuable precursor for creating complex molecular architectures through

reactions like the Suzuki-Miyaura coupling. The tert-butyloxycarbonyl (Boc) protecting group

offers robust protection of the amine under a wide range of conditions, yet it can be removed

under specific acidic protocols, allowing for sequential synthetic transformations.[1][2]

This guide provides an in-depth examination of the safety protocols and handling

considerations for this compound. It is important to note that a comprehensive Safety Data

Sheet (SDS) for the free boronic acid is not readily available in public databases. Therefore,

this document is primarily based on the safety profile of its more commonly supplied and stable

derivative, tert-Butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-

yl)carbamate (CAS Number: 1251732-64-5), also known as 4-Boc-amino-cyclohex-1-enyl-
boronic acid pinacol ester.[3][4][5][6] The pinacol ester shares the core functional groups and

is expected to have a similar hazard profile, particularly concerning irritation and ingestion

toxicity. This guide synthesizes this specific data with established principles for handling Boc-
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protected amines and boronic acid derivatives to provide a robust framework for safe laboratory

practice.

PART 1: Hazard Identification and Risk Assessment
The primary risks associated with handling 4-Boc-amino-cyclohex-1-enyl-boronic acid
pinacol ester stem from its potential to cause irritation and harm if ingested. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear

summary of these hazards.

GHS Classification Summary
The available data for the pinacol ester derivative (CAS 1251732-64-5) indicates the following

classification[5]:

Category GHS Pictogram Signal Word Hazard Statements

Health Hazard Warning

H302: Harmful if

swallowed.[5] H315:

Causes skin irritation.

[5] H319: Causes

serious eye irritation.

[5] H335: May cause

respiratory irritation.[5]

Scientific Rationale for Hazards
Irritation (Skin, Eyes, Respiratory): Boronic acids and their esters are known to be irritants.[7]

This is a general property of many organoboron compounds. When the fine, solid powder of

this compound becomes airborne, it can be inhaled and irritate the mucous membranes and

upper respiratory tract.[7] Direct contact with the skin can lead to redness and irritation, while

eye contact is likely to cause more significant, serious irritation.[7][8]

Harmful if Swallowed: The "Harmful if swallowed" (Acute Toxicity, Oral, Category 4)

classification is based on toxicological data for the compound class.[5] While the exact

mechanism of toxicity is not fully elucidated for this specific molecule, ingestion can lead to

adverse health effects.
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Reactivity of the Boc Group: The Boc protecting group is stable under basic and nucleophilic

conditions but is designed to be cleaved by acid.[1][9] While this is a synthetic utility, it

means that contact with acidic environments could potentially lead to deprotection. The

deprotection process itself generates isobutylene and carbon dioxide.[1]

PART 2: Safe Handling and Storage Protocols
A self-validating system of protocols is essential to minimize exposure and ensure safety. This

involves a combination of engineering controls, personal protective equipment (PPE), and

meticulous laboratory practice.

Experimental Protocol: Weighing and Handling Solid
Compound

Preparation: Before handling, ensure an appropriate engineering control, such as a certified

chemical fume hood, is operational. Clear the workspace of all non-essential items.

PPE Adornment: Wear standard laboratory attire, including a flame-resistant lab coat,

splash-proof safety goggles conforming to EN166 or equivalent standards, and chemically

resistant gloves (e.g., nitrile).[8][10]

Material Transfer:

Retrieve the container from its storage location (e.g., freezer).[4] Allow it to equilibrate to

room temperature before opening to prevent condensation of atmospheric moisture, which

could degrade the compound.

Conduct all manipulations, including weighing and transferring, within the fume hood to

contain any dust.[7]

Use a spatula or other appropriate tool to carefully transfer the solid. Avoid actions that

could generate dust, such as scooping aggressively or pouring from a height.

Dissolution: If preparing a solution, add the solvent to the vessel containing the weighed

solid slowly to avoid splashing.

Post-Handling:
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Tightly seal the source container. If the material is air- or moisture-sensitive, consider

backfilling with an inert gas like argon or nitrogen.[7]

Wipe down the spatula and work surface with a solvent-dampened cloth to remove any

residual powder. Dispose of the cloth as chemical waste.

Remove gloves and wash hands thoroughly with soap and water.

Mandatory Visualization: Safe Handling Workflow
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Workflow for Safe Handling

Step 1: Preparation
Verify Fume Hood Operation

Step 2: Don PPE
(Goggles, Gloves, Lab Coat)

Step 3: Material Transfer
(Inside Fume Hood)

Step 4: Weighing & Dissolution
(Minimize Dust)

Step 5: Secure Container
(Tightly Seal, Inert Gas if Needed)

Step 6: Decontamination
(Clean Tools & Surfaces)

Step 7: Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of solid 4-Boc-amino-cyclohex-1-enyl-
boronic acid derivatives.

Storage Requirements
Proper storage is critical to maintain the integrity of the compound and prevent accidents.
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Temperature: Store in a freezer at or below -20°C, as recommended for the pinacol ester.[4]

Atmosphere: Keep the container tightly closed.[7] For long-term storage, storing under an

inert atmosphere (e.g., argon) is advisable to protect the boronic acid ester from moisture

and air.[7]

Location: Store in a dry, well-ventilated area designated for chemical storage, away from

incompatible materials such as strong acids and strong oxidizing agents.[11]

PART 3: Emergency Procedures and First Aid
In the event of accidental exposure, immediate and appropriate action is crucial. The following

measures are based on standard protocols for similar chemical irritants.[7][8][10]

Inhalation: If dust is inhaled, immediately move the affected person to fresh air.[8] If

breathing is difficult, administer oxygen. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[8]

Skin Contact: Remove all contaminated clothing. Immediately wash the affected skin area

with plenty of soap and water for at least 15 minutes.[7] If irritation persists, seek medical

attention.

Eye Contact: Immediately flush the eyes with large amounts of running water for at least 15

minutes, holding the eyelids open to ensure thorough rinsing.[7][8] Remove contact lenses if

present and easy to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[8] Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person. Call a physician or poison control center

immediately.[8]

PART 4: Spill and Waste Management
Accidental spills must be managed promptly and safely to prevent exposure and environmental

contamination.

Protocol for Small Solid Spills
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Evacuate and Ventilate: Restrict access to the spill area. Ensure the area is well-ventilated,

preferably within a fume hood.

Don PPE: Wear appropriate PPE, including respiratory protection (e.g., N95 respirator),

gloves, and eye protection.

Contain and Clean:

Gently cover the spill with an inert absorbent material like sand or vermiculite to prevent

dust from becoming airborne.

Carefully sweep or scoop the material into a designated, labeled container for chemical

waste. Avoid using a vacuum cleaner unless it is specifically designed for hazardous dust.

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

isopropanol or ethanol), followed by soap and water.

Dispose: Seal the waste container and dispose of it according to local, state, and federal

regulations for hazardous chemical waste.

Mandatory Visualization: Spill Response Decision
Process
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Spill Response Workflow

Spill Occurs

Is the spill large or
uncontained?

Evacuate Area
Call Emergency Response

Yes

Don Appropriate PPE

No

Follow Small Spill Protocol

Cover with inert absorbent
Sweep into waste container

Decontaminate Area

Dispose of waste
per regulations

Click to download full resolution via product page

Caption: A decision tree for responding to a spill of a solid chemical irritant.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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